Dodecanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester
Dodecanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester
MG(0:0/12:0/0:0), also known as glyceryl 2-laurate, belongs to the class of organic compounds known as 2-monoacylglycerols. These are monoacylglycerols containing a glycerol acylated at the 2-position. MG(0:0/12:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, MG(0:0/12:0/0:0) is primarily located in the membrane (predicted from logP).
2-lauroylglycerol is a 2-monoglyceride where the acyl group is dodecanoyl (lauroyl). It is a 2-monoglyceride and a dodecanoate ester.
2-lauroylglycerol is a 2-monoglyceride where the acyl group is dodecanoyl (lauroyl). It is a 2-monoglyceride and a dodecanoate ester.
Brand Name:
Vulcanchem
CAS No.:
1678-45-1
VCID:
VC21205992
InChI:
InChI=1S/C15H30O4/c1-2-3-4-5-6-7-8-9-10-11-15(18)19-14(12-16)13-17/h14,16-17H,2-13H2,1H3
SMILES:
CCCCCCCCCCCC(=O)OC(CO)CO
Molecular Formula:
C15H30O4
Molecular Weight:
274.4 g/mol
Dodecanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester
CAS No.: 1678-45-1
Cat. No.: VC21205992
Molecular Formula: C15H30O4
Molecular Weight: 274.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | MG(0:0/12:0/0:0), also known as glyceryl 2-laurate, belongs to the class of organic compounds known as 2-monoacylglycerols. These are monoacylglycerols containing a glycerol acylated at the 2-position. MG(0:0/12:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, MG(0:0/12:0/0:0) is primarily located in the membrane (predicted from logP). 2-lauroylglycerol is a 2-monoglyceride where the acyl group is dodecanoyl (lauroyl). It is a 2-monoglyceride and a dodecanoate ester. |
|---|---|
| CAS No. | 1678-45-1 |
| Molecular Formula | C15H30O4 |
| Molecular Weight | 274.4 g/mol |
| IUPAC Name | 1,3-dihydroxypropan-2-yl dodecanoate |
| Standard InChI | InChI=1S/C15H30O4/c1-2-3-4-5-6-7-8-9-10-11-15(18)19-14(12-16)13-17/h14,16-17H,2-13H2,1H3 |
| Standard InChI Key | ZUCMOZYYSZYRRM-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCC(=O)OC(CO)CO |
| Canonical SMILES | CCCCCCCCCCCC(=O)OC(CO)CO |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator